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Quantitative Mass Spectral Data

The table below summarizes the key ions and appearance energies for 3-pentanethiol from the NIST

database [1] [2].

m/z
Value

Ion Formula / Fragment
Name

Appearance Energy
(AE)

Related Neutral Fragment(s)
Lost

104.214 C5H12S⁺⁺ (Molecular Ion,
M⁺⁺)

Not Specified N/A

75 C3H7S⁺ 10.6 ± 0.15 eV C2H5⁺

47 CH3S⁺ 12.1 eV C2H5⁺ + C2H4

Experimental Protocol

The data from NIST was obtained using electron ionization (EI) mass spectrometry [2], a standard method

where vaporized sample molecules are bombarded with high-energy electrons [3] [4]. This collision knocks

an electron out of the molecule, creating a positively charged molecular ion (M⁺⁺). The molecular ion is

often unstable and breaks apart into smaller fragment ions and neutral radicals. The mass spectrometer

separates these fragment ions based on their mass-to-charge ratio (m/z) to produce a spectrum [3].
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Interpretation of Fragmentation Pathways

The provided data allows for the interpretation of two key fragmentation pathways for the 3-pentanethiol

molecular ion, visualized in the diagram below.
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Pathway A (Forming C3H7S⁺, m/z 75): This fragment results from a cleavage of a carbon-carbon

bond adjacent to the sulfur-containing carbon, accompanied by hydrogen atom rearrangement,
leading to the loss of an ethyl radical (C2H5⁺) [2]. Its lower Appearance Energy indicates this is a

more facile and likely favorable fragmentation.
Pathway B (Forming CH3S⁺, m/z 47): This fragment requires more energy, suggesting it is formed

through multiple bond cleavages that break the central C-C bond and release both an ethyl radical
and an ethylene molecule (C2H4) [2].

A Note on Spectral Interpretation

For a complete analysis, the base peak (the most intense peak in the spectrum, set to 100% relative

abundance) must be identified. A full interpretation would account for all major peaks by proposing
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fragmentation mechanisms that explain their formation, considering the stability of the resulting ions and

radicals [3] [4]. Common fragments in thiols can also include ions resulting from the loss of H2S or the

formation of H2S⁺⁺.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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